Cas no 2227899-90-1 ((2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine)

(2S)-1-[2-Methoxy-3-(trifluoromethyl)phenyl]propan-2-amine is a chiral amine compound featuring a methoxy-substituted phenyl ring with a trifluoromethyl group at the meta position. The (S)-configuration at the propan-2-amine moiety enhances its potential as a building block for pharmaceuticals or agrochemicals, particularly in applications requiring stereoselectivity. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the methoxy substituent may influence electronic and steric properties. This compound is suited for research in medicinal chemistry, where its structural features could be leveraged for the development of bioactive molecules. High-purity synthesis and well-defined stereochemistry ensure reproducibility in experimental studies.
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine structure
2227899-90-1 structure
Product Name:(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
CAS No:2227899-90-1
MF:C11H14F3NO
MW:233.230173587799
CID:5922885
PubChem ID:165850289
Update Time:2025-05-19

(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2227899-90-1
    • (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
    • EN300-1942195
    • Inchi: 1S/C11H14F3NO/c1-7(15)6-8-4-3-5-9(10(8)16-2)11(12,13)14/h3-5,7H,6,15H2,1-2H3/t7-/m0/s1
    • InChI Key: AEZOXCIJVISUNW-ZETCQYMHSA-N
    • SMILES: FC(C1=CC=CC(=C1OC)C[C@H](C)N)(F)F

Computed Properties

  • Exact Mass: 233.10274856g/mol
  • Monoisotopic Mass: 233.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.2Ų

(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1942195-0.05g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
0.05g
$1709.0 2023-05-27
Enamine
EN300-1942195-0.1g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
0.1g
$1791.0 2023-05-27
Enamine
EN300-1942195-0.25g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
0.25g
$1872.0 2023-05-27
Enamine
EN300-1942195-0.5g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
0.5g
$1954.0 2023-05-27
Enamine
EN300-1942195-1.0g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
1g
$2035.0 2023-05-27
Enamine
EN300-1942195-2.5g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
2.5g
$3988.0 2023-05-27
Enamine
EN300-1942195-5.0g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
5g
$5900.0 2023-05-27
Enamine
EN300-1942195-10.0g
(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine
2227899-90-1
10g
$8749.0 2023-05-27

Additional information on (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine

Introduction to (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2227899-90-1)

(2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227899-90-1, represents a fascinating example of structural complexity and functional diversity. Its molecular architecture, featuring a chiral center and a trifluoromethyl substituent, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The synthesis of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine involves a series of sophisticated chemical transformations that highlight the ingenuity of modern synthetic methodologies. The presence of the trifluoromethyl group not only imparts unique electronic properties to the molecule but also enhances its metabolic stability, making it an attractive scaffold for medicinal chemists. Additionally, the methoxy substituent contributes to the compound's lipophilicity and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on understanding the biological activities of molecules containing fluorine atoms. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. This has led to its incorporation into numerous drug candidates across various therapeutic areas. The compound (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine exemplifies this trend, showcasing how strategic functionalization can yield molecules with enhanced pharmacological profiles.

The stereochemistry of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine is another key aspect that merits detailed examination. The presence of a chiral center at the propan-2-amine moiety ensures enantioselective synthesis, which is crucial for developing drugs with optimal therapeutic effects while minimizing adverse reactions. The use of advanced asymmetric synthesis techniques has enabled researchers to produce this compound with high enantiomeric purity, paving the way for its application in preclinical and clinical studies.

The potential applications of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine extend across multiple therapeutic domains. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies have indicated that this compound could interact with targets involved in inflammatory responses and neurodegenerative disorders. These findings align with the growing interest in developing small-molecule modulators for complex diseases characterized by dysregulated signaling pathways.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine underscores the importance of robust synthetic routes that ensure scalability and reproducibility. Recent advancements in catalytic methods have allowed for more efficient and sustainable production processes, reducing the environmental impact associated with pharmaceutical manufacturing. These innovations are essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, (2S)-1-[2-methoxy-3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2227899-90-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset for ongoing research efforts. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a pivotal role in shaping the future of medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.